![molecular formula C20H13Cl2N3 B2372877 N-(2,4-dichlorophenyl)-4-phenylquinazolin-2-amine CAS No. 312734-12-6](/img/structure/B2372877.png)
N-(2,4-dichlorophenyl)-4-phenylquinazolin-2-amine
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Description
N-(2,4-dichlorophenyl)-4-phenylquinazolin-2-amine is a useful research compound. Its molecular formula is C20H13Cl2N3 and its molecular weight is 366.25. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Quinazoline derivatives have been identified as potent apoptosis inducers, contributing significantly to anticancer research. For example, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, a closely related compound, has been shown to be a potent apoptosis inducer with excellent blood-brain barrier penetration, demonstrating high efficacy in human MX-1 breast and other mouse xenograft cancer models (Sirisoma et al., 2009). This highlights the potential of quinazoline derivatives in developing treatments for cancers that are challenging to treat due to the protective environment of the brain.
Antimicrobial Activities
Quinazolinone compounds have been synthesized and evaluated for their antimicrobial activities, showing promise as potential antimicrobial agents. A study on the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones revealed that certain derivatives exhibited good activity against standard drugs, indicating their potential use in combating microbial infections (Patel & Shaikh, 2011).
Synthesis and Molecular Studies
Research into the synthesis of quinazoline derivatives continues to evolve, with studies exploring novel methods to create and modify these compounds. For instance, the acid-catalyzed synthesis of 2-(2-aminophenyl)quinazoline-4-amine and its reaction with aromatic aldehydes under microwave irradiation demonstrates a simple and efficient method for producing various N-aryl heterocyclic substituted-4-aminoquinazoline compounds (Marinho & Proença, 2016). These methodologies open new avenues for creating quinazoline derivatives with potential therapeutic applications.
Properties
IUPAC Name |
N-(2,4-dichlorophenyl)-4-phenylquinazolin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13Cl2N3/c21-14-10-11-18(16(22)12-14)24-20-23-17-9-5-4-8-15(17)19(25-20)13-6-2-1-3-7-13/h1-12H,(H,23,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDJQLANCDFIFN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)NC4=C(C=C(C=C4)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.